Cas no 77458-27-6 (1-(4-bromophenyl)-1H-pyrazol-4-ol)

• Product Name: 1-(4-bromophenyl)-1H-pyrazol-4-ol
• CAS No: 77458-27-6
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 4183464
• PubChem ID: 12901073
• Update Time: 2025-04-24

1-(4-bromophenyl)-1H-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-ol, 1-(4-bromophenyl)-
• 1-(4-Bromo-phenyl)-1H-pyrazol-4-ol
• JR-14125, 1-(4-Bromophenyl)-1H-pyrazol-4-ol, 97%
• 1-(4-bromophenyl)-1H-pyrazol-4-ol
• 77458-27-6

• Inchi： 1S/C9H7BrN2O/c10-7-1-3-8(4-2-7)12-6-9(13)5-11-12/h1-6,13H
• InChI Key： CEDMWIRGMOBMSG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2)C=C(O)C=N1

Computed Properties

• Exact Mass: 237.97418Da
• Monoisotopic Mass: 237.97418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.1Ų